3-p-FBT (hydrochloride)
Overview
Description
3-p-FBT (hydrochloride) is an analytical reference standard that is structurally categorized as a tropane alkaloid. It is a designer drug that is popularly known as fluorotropacocaine. The physiological and toxicological properties of this compound are not known. This product is intended for research and forensic applications.
Scientific Research Applications
Catalytic Production of Bio-Based Polyester Monomer
- Application : Synthesis of 2,5-furandicarboxylic acid (FDCA) derived from lignocellulosic biomass, potentially replacing terephthalic acid monomer in polyester production (Zhang et al., 2015).
Photovoltaic Materials
- Application : Development of conjugated polymers for photovoltaic materials, improving optical, electrochemical, and optoelectronic performance (Wang et al., 2016).
Barocaloric Effect in Spin-Crossover Complex
- Application : Investigation of barocaloric effects in molecular materials for potential use in cooling technologies (Romanini et al., 2021).
Spectrophotometric Method for Febantel
- Application : Development of a new spectrophotometric method for quality control in pharmaceuticals (Divya & Narayana, 2016).
Breast Cancer Detection Technique
- Application : Advancement in 3-D inverse scattering technique for breast imaging and cancer detection (Johnson et al., 2009).
Surface Modification of Fibers
- Application : Tuning the wetting properties of poly(butylene terephthalate) fibers via hydrolysis and fluorination (Wang, Macosko & Bates, 2014).
3D Printing of Conductive Polymer Nanocomposites
- Application : Fabrication of electrically conductive structures using 3D printing technology (Gnanasekaran et al., 2017).
Development of Carbon Nanotube Web Electrode
- Application : Design of carbon nanotube web electrodes for battery applications, enhancing electron transport and electrode stability (Kwon et al., 2018).
Synthesis of Fluorinated Polymers for Photovoltaic Applications
- Application : Synthesis of a new donor–acceptor conjugated polymer for improved efficiency in polymer solar cells (Xiao et al., 2014).
Investigation of Turbulent Flow in Stirred Vessels
- Application : Study of hydrodynamic behavior in stirred tanks for process engineering applications (Ammar et al., 2011).
properties
Molecular Formula |
C15H18FNO2 · HCl |
|---|---|
Molecular Weight |
299.8 |
InChI |
InChI=1S/C15H18FNO2.ClH/c1-17-12-6-7-13(17)9-14(8-12)19-15(18)10-2-4-11(16)5-3-10;/h2-5,12-14H,6-9H2,1H3;1H/t12-,13+,14-; |
InChI Key |
HDJWOWRZPURJNT-WQTKJZBYSA-N |
SMILES |
CN1[C@H]2C[C@@H](OC(C3=CC=C(F)C=C3)=O)C[C@@H]1CC2.Cl |
synonyms |
3β-FBT; Fluorotropacocaine; 4-Fluorotropacocaine; 3-(p-Fluorobenzoyloxy)tropane; Pseudotropine 4-fluorobenzoate |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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